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Executive Summary
Tin-120 (¹²⁰Sn) is a stable isotope of significant interest in nuclear physics. Comprising 50

protons and 70 neutrons, its structure is fundamentally influenced by the "magic number" of

protons, which results in a filled proton shell and confers notable stability.[1][2] This guide

provides a comprehensive technical overview of the nuclear structure of ¹²⁰Sn, detailing its

fundamental properties, the theoretical frameworks used to describe it, and the experimental

methodologies employed in its characterization. Quantitative data are presented in tabular

format, and key concepts and workflows are illustrated with diagrams generated using the DOT

language.

Core Nuclear Properties of Tin-120
The fundamental characteristics of the ¹²⁰Sn nucleus have been determined through numerous

experimental and theoretical investigations. It is the most abundant stable isotope of tin,

accounting for nearly a third of the element's natural occurrence.[3][4] Its ground state has a

spin of 0 and positive parity (0+).[5][6]

Table 1: Quantitative Nuclear Data for Tin-120 (¹²⁰Sn)
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Property Value Units

Proton Number (Z) 50 -

Neutron Number (N) 70 -

Mass Number (A) 120 -

Isotopic Mass 119.902202(6) u

Mass Excess -91.09825 MeV

Nuclear Binding Energy 1020.53897662 MeV

Binding Energy per Nucleon 8.504548 MeV

Nuclear Spin and Parity 0+ -

Charge Radius 4.6519(21) fm

Natural Abundance 32.58(9) %

Half-life Stable -

Data sourced from ChemLin and other isotopic data collections.[3][4][5][7]

Theoretical Framework: The Nuclear Shell Model
The structure of the ¹²⁰Sn nucleus is exceptionally well-described by the Nuclear Shell Model.

This model posits that nucleons (protons and neutrons) occupy discrete energy levels, or

shells, within the nucleus, analogous to electron shells in atoms.[8] Nuclei with filled proton or

neutron shells exhibit enhanced stability. The numbers of nucleons corresponding to filled

shells are termed "magic numbers."

For Tin (Z=50), the 50 protons completely fill the major proton shells up to the 1g⁹/₂ orbital. This

"magic" proton number is a primary reason for the large number of stable tin isotopes.[1][2] The

70 neutrons of ¹²⁰Sn progressively fill the neutron shells beyond the magic number of 50. The

stability and 0+ spin-parity of ¹²⁰Sn are direct consequences of this shell structure, where all

protons and neutrons are paired up.[9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/25195421
https://www.buyisotope.com/tin-120-isotope.php
https://www.chemlin.org/isotope/tin-120
https://periodictable.com/Isotopes/050.120/index.p.full.html
https://physicsworld.com/a/short-lived-tin-is-doubly-magic/
https://en.wikipedia.org/wiki/Tin
https://en.wikipedia.org/wiki/Isotopes_of_tin
https://en.wikipedia.org/wiki/Nuclear_shell_model
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proton Shells (Z=50 - Magic)

Neutron Shells (N=70)

Core
(Z=28)

Filled Shells
(2p1/2, 1f5/2, 2p3/2, 1g9/2)

22 protons

¹²⁰Sn Nucleus

Z=50

Core
(N=50)

Valence Shells
(2d5/2, 1g7/2, 3s1/2, 2d3/2, 1h11/2)

20 neutrons
N=70

Click to download full resolution via product page

Fig 1: ¹²⁰Sn Nuclear Shell Model representation.

Experimental Protocols for Structural Analysis
The properties and structure of the ¹²⁰Sn nucleus are elucidated through a variety of

experimental techniques. These methods probe different aspects of the nucleus, from its size

and shape to its excited states.

Electron Scattering
Electron scattering is a powerful technique for determining the charge distribution and radius of

a nucleus.[10] High-energy electrons are used as probes because they do not interact via the

strong nuclear force, and their interaction is well understood through quantum electrodynamics

(QED).

Methodology:

Beam Production: A beam of high-energy electrons is generated and accelerated to energies

typically in the range of hundreds of MeV.

Target Interaction: The electron beam is directed onto a thin foil target of enriched ¹²⁰Sn.

Scattering and Detection: Electrons scatter elastically from the nuclei. The scattered

electrons are detected at various angles by a magnetic spectrometer, which measures their

momentum and scattering angle.
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Cross-Section Analysis: The differential cross-section (the probability of scattering at a given

angle) is measured. By analyzing the diffraction pattern of the scattered electrons, the

Fourier transform of the nuclear charge distribution can be determined, yielding a precise

value for the charge radius.[11][12] The Relativistic Convergent Close-Coupling (RCCC)

method is a theoretical approach used to calculate scattering cross-sections for comparison

with experimental data.[13]
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Fig 2: Workflow for an electron scattering experiment.

Gamma-Ray Spectroscopy
Gamma-ray spectroscopy is essential for studying the excited states of nuclei.[14] When a

nucleus is excited, it de-excites by emitting gamma rays of specific energies corresponding to

the energy differences between its nuclear levels.
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Methodology:

Excitation: The ¹²⁰Sn nucleus is excited from its ground state. This can be achieved through

various nuclear reactions, such as inelastic neutron scattering or alpha-particle induced

reactions (e.g., ¹¹⁸Sn(α,2nγ)).[15]

Gamma-Ray Emission: The excited nucleus rapidly de-excites, emitting one or more

gamma-ray photons.

Detection: These gamma rays are detected by high-resolution detectors, most commonly

High-Purity Germanium (HPGe) detectors.[16] The detector absorbs the gamma-ray energy,

producing a signal proportional to that energy.

Spectrum Analysis: The signals are processed to produce a gamma-ray energy spectrum.

Peaks in the spectrum correspond to specific gamma-ray energies. By analyzing the

energies and intensities of these peaks, a detailed level scheme of the nucleus, including the

energy, spin, and parity of its excited states, can be constructed.[17][18]
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Fig 3: Experimental setup for gamma-ray spectroscopy.

Nuclear Reactions
Specific nuclear reactions are used to study the structure of ¹²⁰Sn by adding or removing

nucleons and observing the resulting states. For example, the (p,d) reaction, where a proton
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strikes a nucleus and a deuteron is ejected, is used to study neutron-hole states.[19] Reactions

like (α,2nγ) are used to populate high-spin states.[15]

Methodology:

Projectile Beam: A beam of particles (e.g., protons, alpha particles) is accelerated to a

specific energy.

Target Interaction: The beam impinges on a ¹²⁰Sn target.

Ejectile Detection: The outgoing particles (e.g., deuterons, neutrons) are detected, and their

energies and angles are measured.

Coincidence Measurement: Often, gamma rays emitted from the resulting nucleus are

measured in coincidence with the ejected particles. This allows for precise identification of

the final nuclear state.

Structural Inference: By applying the principles of reaction theory and conservation laws,

information about the energy levels, spin, parity, and spectroscopic factors of the final

nucleus can be deduced.

Conclusion
The nuclear structure of Tin-120 is a prime example of the principles of the Nuclear Shell

Model. Its stability and ground-state properties are a direct result of its magic proton number of

50. A robust body of knowledge about this nucleus has been established through decades of

experimental work employing techniques such as electron scattering, gamma-ray

spectroscopy, and a variety of nuclear reactions. This guide has provided a technical summary

of its core properties and the experimental protocols used to measure them, serving as a

foundational reference for researchers in the field.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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